Cas no 21617-20-9 (6-Chloro-2,3-dihydroquinolin-4(1H)-one)

• Product Name: 6-Chloro-2,3-dihydroquinolin-4(1H)-one
• CAS No: 21617-20-9
• MF: C₉H₈ClNO
• MW: 181.618921279907
• MDL: MFCD09834922
• CID: 860503
• PubChem ID: 12479104
• Update Time: 2025-10-29

6-Chloro-2,3-dihydroquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,3-dihydroquinolin-4(1H)-one
• 6-chloro-2,3-dihydro-1H-quinolin-4-one
• 6-Chlor-2,3-dihydro-1H-chinolin-4-on
• 6-chloro-1,2,3,4-tetrahydroquinolin-4-one
• 6-chloro-1,2,3-trihydroquinolin-4-one
• 6-chloro-4-oxo-1,2,3,4-tetrahydroquinoline
• WOYMBVUWQFWVSA-UHFFFAOYSA-N
• SBB054649
• 0995AB
• FCH2143874
• AB52856
• 6-chloro-2,3-dihydro-4(1h)-quinolone
• 6-chloro-2,3-dihydro-4(1H)-quinolinone
• AX8237953
• 6-chloro-4-oxo-1,2
• J-014182
• SY278624
• CS-0043049
• SCHEMBL6977492
• DB-325505
• WAA61720
• AKOS006327501
• DTXSID90499808
• Y10176
• TS-02535
• EN300-80438
• 21617-20-9
• MFCD09834922

• MDL： MFCD09834922
• Inchi： 1S/C9H8ClNO/c10-6-1-2-8-7(5-6)9(12)3-4-11-8/h1-2,5,11H,3-4H2
• InChI Key： WOYMBVUWQFWVSA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CCN2)=O

Computed Properties

• Exact Mass: 181.02900
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 2

Experimental Properties

• Boiling Point: 345°C at 760 mmHg
• PSA: 29.10000
• LogP: 2.47630

6-Chloro-2,3-dihydroquinolin-4(1H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-Chloro-2,3-dihydroquinolin-4(1H)-one

Introduction to 6-Chloro-2,3-dihydroquinolin-4(1H)-one (CAS No. 21617-20-9)

6-Chloro-2,3-dihydroquinolin-4(1H)-one, identified by the Chemical Abstracts Service Number (CAS No.) 21617-20-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of 6-Chloro-2,3-dihydroquinolin-4(1H)-one, particularly the presence of a chlorine substituent and a dihydroquinoline core, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The molecular structure of 6-Chloro-2,3-dihydroquinolin-4(1H)-one consists of a fused bicyclic system with a chlorinated aromatic ring and a six-membered dihydroquinoline ring. This configuration allows for multiple sites of functionalization, enabling chemists to modify its pharmacophore and explore its potential in various biological assays. The chlorine atom at the 6-position enhances electrophilicity, making the compound susceptible to nucleophilic substitution reactions, which is a common strategy in medicinal chemistry for designing novel bioactive molecules.

In recent years, quinoline derivatives have been extensively studied due to their broad spectrum of biological activities. Among these, 6-Chloro-2,3-dihydroquinolin-4(1H)-one has shown promise in several preclinical studies. Its derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The dihydroquinoline scaffold is particularly interesting because it mimics the structure of some natural products known for their pharmacological effects. For instance, certain quinoline derivatives have been isolated from plants and have demonstrated significant therapeutic benefits in treating infectious diseases and cancer.

One of the most compelling aspects of 6-Chloro-2,3-dihydroquinolin-4(1H)-one is its versatility as a synthetic intermediate. Researchers have leveraged its reactive sites to develop novel compounds with enhanced biological activity. For example, by introducing additional functional groups such as hydroxyl or amine moieties, chemists can generate derivatives that exhibit improved binding affinity to target proteins or enzymes. This flexibility has made 6-Chloro-2,3-dihydroquinolin-4(1H)-one a preferred building block in the synthesis of small-molecule drugs.

Recent advancements in computational chemistry have further facilitated the exploration of 6-Chloro-2,3-dihydroquinolin-4(1H)-one's potential. Molecular modeling studies have helped predict its interactions with biological targets, providing insights into how modifications to its structure can optimize its pharmacological properties. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of new therapeutics.

The synthesis of 6-Chloro-2,3-dihydroquinolin-4(1H)-one typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by chlorination to introduce the chlorine substituent at the 6-position. The efficiency and scalability of these synthetic pathways are crucial for industrial applications where large quantities of the compound may be required for preclinical and clinical studies.

In addition to its synthetic utility, 6-Chloro-2,3-dihydroquinolin-4(1H)-one has been explored in various biological assays to evaluate its potential therapeutic applications. Preliminary studies have suggested that it may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases that are overexpressed in cancer cells, potentially leading to the development of novel anticancer agents.

The pharmacokinetic properties of 6-Chloro-2,3-dihydroquinolin-4(1H)-one and its derivatives are also subjects of interest. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic efficacy and safety profiles. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to study these properties in detail.

The future directions for research on 6-Chloro-2,3-dihydroquinolin-4(1H)-one include further exploration of its pharmacological effects and development of novel derivatives with improved properties. Collaborative efforts between synthetic chemists and biologists are likely to yield innovative therapeutics based on this promising scaffold. As computational methods continue to evolve, they will play an increasingly important role in guiding the design and optimization of these compounds.

In conclusion,6-Chloro-2,3-dihydroquinolin-4(1H)-one (CAS No. 21617-20-9) represents a significant area of interest in pharmaceutical research due to its structural versatility and potential biological activities. Its role as a synthetic intermediate and therapeutic agent continues to be explored through interdisciplinary approaches involving organic chemistry, medicinal chemistry, computational biology, and pharmacology.